Cas no 1260795-04-7 (5,7-difluoroisoquinolin-3-amine)

• Product Name: 5,7-difluoroisoquinolin-3-amine
• CAS No: 1260795-04-7
• MF: C₉H₆F₂N₂
• MW: 180.154148578644
• MDL: MFCD15526600
• CID: 5608347
• PubChem ID: 53418202
• Update Time: 2025-10-20

5,7-difluoroisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinamine, 5,7-difluoro-
• 5,7-DIFLUOROISOQUINOLIN-3-AMINE
• 1260795-04-7
• EN300-8113490
• 5,7-difluoroisoquinolin-3-amine

• MDL： MFCD15526600
• Inchi： 1S/C9H6F2N2/c10-6-1-5-4-13-9(12)3-7(5)8(11)2-6/h1-4H,(H2,12,13)
• InChI Key： DXOREKCFGPMFJN-UHFFFAOYSA-N
• SMILES： C1C2=C(C(F)=CC(F)=C2)C=C(N)N=1

Computed Properties

• Exact Mass: 180.04990452g/mol
• Monoisotopic Mass: 180.04990452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• Boiling Point: 329.5±37.0 °C(Predicted)
• pka: 3.56±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 5,7-difluoroisoquinolin-3-amine

Comprehensive Overview of 5,7-Difluoroisoquinolin-3-amine (CAS No. 1260795-04-7): Properties, Applications, and Research Insights

5,7-Difluoroisoquinolin-3-amine (CAS No. 1260795-04-7) is a fluorinated isoquinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound, characterized by the presence of two fluorine atoms at the 5- and 7-positions of the isoquinoline ring, exhibits remarkable stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in fluorinated heterocycles like 5,7-Difluoroisoquinolin-3-amine stems from their ability to enhance the pharmacokinetic properties of drug candidates. Fluorine atoms are known to improve metabolic stability, membrane permeability, and binding affinity to target proteins. As a result, this compound has become a focal point in medicinal chemistry and drug design, aligning with the current trend of optimizing small molecules for better efficacy and safety profiles. Its CAS number, 1260795-04-7, is frequently searched in chemical databases, reflecting its relevance in high-value research.

In addition to its pharmaceutical potential, 5,7-Difluoroisoquinolin-3-amine is also being investigated for its role in material science. Fluorinated compounds are often used in the development of advanced materials, such as liquid crystals and organic semiconductors, due to their electron-withdrawing properties and thermal stability. This dual applicability in both life sciences and material sciences underscores the versatility of this compound, making it a subject of interdisciplinary research.

One of the most frequently asked questions about 5,7-Difluoroisoquinolin-3-amine revolves around its synthesis and scalability. Recent advancements in green chemistry have enabled more efficient and environmentally friendly routes to produce this compound, reducing the reliance on hazardous reagents and minimizing waste. These innovations are particularly relevant in the context of sustainable manufacturing, a hot topic in the chemical industry today.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that derivatives of 5,7-Difluoroisoquinolin-3-amine may exhibit inhibitory effects on specific cancer-related kinases, which are often overexpressed in tumors. This has led to increased demand for the compound in academic and industrial labs focused on oncology drug development. Its CAS number, 1260795-04-7, is often associated with these cutting-edge studies.

From a commercial perspective, the global market for fluorinated building blocks like 5,7-Difluoroisoquinolin-3-amine is expanding rapidly. Companies specializing in custom synthesis and contract research are actively listing this compound in their catalogs, catering to the needs of pharmaceutical and biotechnology firms. The compound's unique properties and broad applicability make it a strategic asset in the competitive landscape of fine chemicals.

In summary, 5,7-Difluoroisoquinolin-3-amine (CAS No. 1260795-04-7) represents a promising scaffold in modern chemistry, with applications spanning drug discovery, material science, and sustainable manufacturing. Its fluorinated structure, combined with its synthetic accessibility, positions it as a key player in the development of next-generation therapeutics and advanced materials. As research continues to uncover its full potential, this compound is likely to remain a topic of significant scientific and commercial interest.